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Compound of Interest

Compound Name: 6-Chloro-2-benzoxazolinone

Cat. No.: B025022 Get Quote

Essential Safety and Handling Guide for 6-
Chloro-2-benzoxazolinone
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 6-Chloro-2-benzoxazolinone. The

following procedures are designed to ensure the safe handling and disposal of this chemical in

a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for 6-Chloro-2-benzoxazolinone is presented below.

Property Value

Molecular Formula C₇H₄ClNO₂

Molecular Weight 169.56 g/mol [1]

Appearance
White to light yellow to light orange powder to

crystal

Melting Point 193.0 to 197.0 °C

Purity (GC) min. 98.0 %
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Hazard Identification and Personal Protective Equipment (PPE)

6-Chloro-2-benzoxazolinone is classified as harmful if swallowed, causes skin irritation,

causes serious eye irritation, and may cause respiratory irritation.[2] Adherence to proper PPE

protocols is mandatory to prevent exposure.

Hazard GHS Pictogram Signal Word Hazard Statements

Acute Toxicity (Oral) GHS07 Warning
H302: Harmful if

swallowed[2]

Skin Irritation GHS07 Warning
H315: Causes skin

irritation[2]

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation[2]

Respiratory Irritation GHS07 Warning
H335: May cause

respiratory irritation[2]

Minimum Required PPE:

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required.[3] Always

inspect gloves for signs of degradation or puncture before use.

Eye and Face Protection: Tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) are essential.[2] A face shield may be necessary when there is a

risk of splashing.

Skin and Body Protection: A lab coat or chemical-resistant apron must be worn.[3] For larger

quantities or when generating dust, fire/flame resistant and impervious clothing is

recommended.[2]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[4] If exposure limits are exceeded or irritation is experienced, a full-

face respirator should be used.[2]

Operational Plan: Safe Handling Protocol
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The following workflow outlines the procedural steps for safely handling 6-Chloro-2-
benzoxazolinone in a laboratory setting.

Preparation

Handling

Post-Experiment

Disposal

Don Appropriate PPE

Prepare Well-Ventilated Workspace
(e.g., Chemical Fume Hood)

Assemble All Necessary
Equipment and Reagents

Weighing and Transferring
(Avoid Dust Generation)

Conduct Experiment

Decontaminate Workspace and Equipment

Segregate and Label Waste

Doff PPE Correctly

Dispose of Waste According to
Institutional and Local Regulations
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Safe Handling Workflow for 6-Chloro-2-benzoxazolinone

Experimental Protocols

Weighing and Transfer:

Ensure all work is performed within a certified chemical fume hood to minimize inhalation

exposure.[4]

Use a spatula or other appropriate tool to handle the solid chemical.

Avoid creating dust. If dissolving the compound, add the solid to the solvent slowly to prevent

splashing.

Experimental Work:

Conduct all reactions involving 6-Chloro-2-benzoxazolinone in a chemical fume hood.[4]

Keep all containers of the chemical tightly closed when not in use.[2]

Avoid direct contact with the skin, eyes, and clothing.

Post-Experiment:

Decontaminate all surfaces and equipment that have come into contact with the chemical

using an appropriate solvent and cleaning agents.

Wash hands and any exposed skin thoroughly after handling.[2]

Disposal Plan

Proper disposal of 6-Chloro-2-benzoxazolinone and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:
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Collect all waste containing 6-Chloro-2-benzoxazolinone separately from other waste

streams.[3] This includes:

Leftover or unused chemical.

Contaminated consumables (e.g., gloves, weighing paper, pipette tips).

Reaction mixtures and solutions.

Waste Labeling and Storage:

All waste containers must be clearly labeled with the chemical name ("6-Chloro-2-
benzoxazolinone") and appropriate hazard symbols.

Store waste in a designated, well-ventilated, and secure area away from incompatible

materials. The container should be tightly closed.[2]

Disposal Method:

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, state, and federal laws and regulations.[2] Do not dispose

of down the drain or in general waste.

Emergency Procedures

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. If skin irritation occurs, get medical help.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a

doctor.[2]
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If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[2]

Accidental Release Measures:

Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure

adequate ventilation. Evacuate personnel to safe areas. Wear appropriate personal

protective equipment.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Collect spillage and arrange for disposal without creating dust.

Keep in suitable, closed containers for disposal.[2]

This guide is intended to provide essential information for the safe handling of 6-Chloro-2-
benzoxazolinone. Always refer to the full Safety Data Sheet (SDS) and your institution's

specific safety protocols before beginning any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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